1-(3-((5-Bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-methyl-1-oxopropan-2-yl acetate

• IUPAC Name: [1-[3-(5-bromopyrimidin-2-yl)oxypiperidin-1-yl]-2-methyl-1-oxopropan-2-yl] acetate
• InChI: InChI=1S/C15H20BrN3O4/c1-10(20)23-15(2,3)13(21)19-6-4-5-12(9-19)22-14-17-7-11(16)8-18-14/h7-8,12H,4-6,9H2,1-3H3
• InChI Key: NQWVELPXQVDOHS-UHFFFAOYSA-N
• Canonical SMILES: CC(=O)OC(C)(C)C(=O)N1CCCC(C1)OC2=NC=C(C=N2)Br
• Molecular Formula: C15H20BrN3O4
• Molecular Weight: 386.24 g/mol

Description

Molecular Structure Analysis

The molecular formula of a similar compound, “1-(3-((5-Bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-ethoxyethanone”, is C13H18BrN3O3, and it has a molecular weight of 344.209. This provides some insight into the likely structure of the requested compound, although the exact structure would need to be confirmed through further analysis.

Scientific Research Applications

Synthetic Applications

• The compound has been involved in the synthesis of various pyrimidine derivatives. For instance, Potapov et al. (2014) discussed the preparation of 3-(4-methyl-2-R-pyrimidin-5-yl)-3-oxopropionic esters, which are intermediates in the synthesis of compounds with potential biological activities (Potapov, A., Falaleev, A. V., Shikhaliev, K., & Shatalov, G. V., 2014).

Pharmacological Applications

• Some studies have focused on the potential pharmacological applications of compounds structurally similar to "1-(3-((5-Bromopyrimidin-2-yl)oxy)piperidin-1-yl)-2-methyl-1-oxopropan-2-yl acetate". For example, research by Cann et al. (2012) on the selection of an enantioselective process for the preparation of a CGRP receptor inhibitor highlights the synthetic and application-oriented aspects of related compounds, demonstrating their relevance in drug development (Cann, R. O., Chen, C., Gao, Q., et al., 2012).

Structural and Analytical Studies

• Luo et al. (2019) synthesized a new derivative, ethyl 6-bromo-5-((5-bromopyrimidin-2-yl)oxy)-2-((2,6-dimethylmorpholino)methyl)-1-methyl-1H-indole-3-carboxylate, and performed single-crystal X-ray analysis along with vibrational spectral studies. This research underscores the importance of structural analysis in understanding the properties and potential applications of these compounds (Luo, D.-Y., Ma, L., Zhou, Z., & Huang, Z.-Y., 2019).

Safety and Hazards

While specific safety and hazard information for this compound is not available in the search results, similar compounds are classified as Acute Tox. 4 Oral, indicating that they may be harmful if swallowed.